3-Bromo-6,7-dihydropyrazolo[1,5-A]pyridin-4(5H)-one

• Molecular Formula: C7H7BrN2O
• Molecular Weight: 215.05 g/mol
• IUPAC Name: 3-bromo-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one
• InChI: InChI=1S/C7H7BrN2O/c8-5-4-9-10-3-1-2-6(11)7(5)10/h4H,1-3H2
• InChI Key: GDJDQGNNYKOHOX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C(C=NN2C1)Br

Description

3-Bromo-6,7-dihydropyrazolo[1,5-A]pyridin-4(5H)-one is a bicyclic heterocyclic compound featuring a pyrazolo[1,5-a]pyridine core with a bromine substituent at position 3 and a ketone group at position 4. Its partially saturated 6,7-dihydro structure (5H configuration) contributes to conformational rigidity, which influences both its chemical reactivity and biological interactions. This compound has drawn interest in medicinal chemistry for its structural versatility in drug discovery, particularly in targeting central nervous system (CNS) receptors and enzymes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-6,7-dihydropyrazolo[1,5-A]pyridin-4(5H)-one typically involves the bromination of a suitable precursor. One common method involves the reaction of 6,7-dihydropyrazolo[1,5-A]pyridin-4(5H)-one with a brominating agent such as N-bromosuccinimide (NBS) under controlled conditions . The reaction is usually carried out in an inert solvent like dichloromethane at low temperatures to ensure selective bromination at the desired position.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-6,7-dihydropyrazolo[1,5-A]pyridin-4(5H)-one can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions

Substitution: Reagents like sodium azide or potassium thiolate in polar aprotic solvents (e.g., DMF) are commonly used for substitution reactions.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide can be employed.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine would yield an amino derivative, while oxidation might produce a corresponding ketone or carboxylic acid .

Scientific Research Applications

3-Bromo-6,7-dihydropyrazolo[1,5-A]pyridin-4(5H)-one has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of various bioactive molecules, including potential drug candidates.

Materials Science: The compound can be used in the development of novel materials with specific electronic or optical properties.

Biological Studies: It serves as a probe in biochemical assays to study enzyme activities and protein interactions.

Mechanism of Action

The mechanism of action of 3-Bromo-6,7-dihydropyrazolo[1,5-A]pyridin-4(5H)-one depends on its specific application. In medicinal chemistry, it may act by interacting with specific molecular targets such as enzymes or receptors, modulating their activity . The exact pathways involved would vary based on the biological context and the specific derivative used .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Heterocycle Variations

6,7-Dihydropyrazolo[1,5-a]pyridin-4(5H)-one (CAS 197094-19-2)

• Structural Difference : Lacks the bromine substituent at position 3.
• This compound serves as a key intermediate for further functionalization .

5-Aryl-6,7-dihydropyrazolo[1,5-a]pyrazine-4(5H)-ones

• Structural Difference : Pyrazine ring (two nitrogen atoms) replaces the pyridine ring (one nitrogen).
• Functional Impact : Pyrazine derivatives exhibit distinct electronic profiles due to additional nitrogen atoms. For example, substituents like a chiral methyl group at C-7 significantly influence metabotropic glutamate receptor (mGluR3) negative allosteric modulator (NAM) activity. The (R)-methyl analog showed 392 nM IC₅₀ in calcium mobilization assays, highlighting the importance of stereochemistry .

4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine (CAS 19078-57-0)

• Impact : Increased flexibility and reduced polarity compared to the ketone-containing target compound. This analog is less likely to engage in hydrogen bonding, affecting solubility and target binding .

Substituent Variations

3-Bromo-6,7-dimethylpyrazolo[1,5-a]pyridine (CAS 73220-36-7)

• Structural Difference : Methyl groups at positions 6 and 7 instead of hydrogen atoms.
• Impact : Methylation enhances lipophilicity and may improve blood-brain barrier penetration. However, steric effects could reduce binding affinity to planar active sites .

5-Alkyl-2-ferrocenyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-ones

• Structural Difference: Ferrocenyl (organometallic) substituent at position 2.
• Functional Impact : These derivatives induce apoptosis in A549 lung cancer cells by elevating reactive oxygen species (ROS) and integrin β4 levels. The metal-containing moiety introduces redox activity absent in the brominated target compound .

Physicochemical Properties

• Solubility: The ketone group in the target compound enhances water solubility compared to non-ketone analogs like 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine.
• Stability : Bromine’s electronegativity may increase resistance to oxidative metabolism compared to methyl or ferrocenyl substituents.